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Compound of Interest

Compound Name: 4-(2,4-Difluorophenyl)piperidine

Cat. No.: B1317474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride, with CAS number 106266-04-0, is

a key chemical intermediate primarily utilized in the synthesis of various pharmaceutical

compounds. Its structural features, particularly the difluorobenzoyl moiety, make it a valuable

building block in the development of novel therapeutic agents. This technical guide provides a

comprehensive overview of its physicochemical properties, synthesis, and known applications,

with a focus on its role in the development of antipsychotic medications.

Physicochemical Properties
The following table summarizes the key physicochemical properties of (2,4-Difluorophenyl)

(piperidin-4-yl)methanone hydrochloride.
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Property Value Reference

CAS Number 106266-04-0 [1]

Molecular Formula C₁₂H₁₄ClF₂NO [1]

Molecular Weight 261.7 g/mol [2]

Appearance
Off-white to light yellow

powder/crystal
[2][3]

Melting Point 203-216 °C (decomposition) [1]

Purity ≥98% (HPLC) [2][3]

Storage Conditions
Room temperature, under inert

atmosphere
[3]

Synthesis
(2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride is synthesized from a precursor

ketone. The following protocol outlines a common synthetic route.

Experimental Protocol: Synthesis of 4-(2,4-
difluorobenzoyl)piperidine hydrochloride
This protocol describes the deprotection of a precursor ketone to yield the desired product.

Materials:

Precursor ketone (e.g., N-protected 4-(2,4-difluorobenzoyl)piperidine)

Concentrated Hydrochloric Acid (HCl)

Acetic Acid

Isopropanol

Diethyl ether (Et₂O)
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Procedure:

A mixture of 125 mL of concentrated HCl and 125 mL of acetic acid is prepared.

40 g (0.15 mol) of the precursor ketone is added to the acid mixture.

The reaction mixture is refluxed for 16 hours.

After reflux, the mixture is cooled to room temperature.

The cooled mixture is concentrated in vacuo to remove the solvents.

The resulting white residue is triturated with hot isopropanol.

The solid product is collected by filtration.

The filtered solid is washed with diethyl ether (Et₂O).

The final product is dried to yield 4-(2,4-difluorobenzoyl)piperidine hydrochloride.

Expected Yield: 32.3 g (83%)

Synthesis Workflow Diagram
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Synthesis of (2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride

Precursor Ketone

Reflux (16h)

Conc. HCl + Acetic Acid

Cooling & Concentration

Trituration (Isopropanol)
Filtration & Washing (Et2O)

(2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride

Click to download full resolution via product page

Caption: Synthesis workflow for the hydrochloride salt.

Biological Context and Applications
(2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride is a crucial intermediate in the

synthesis of several atypical antipsychotic drugs, most notably Risperidone and Iloperidone.[4]

These drugs are potent antagonists of dopamine D2 and serotonin 5-HT2A receptors, which

are key targets in the treatment of schizophrenia and other psychiatric disorders.[5][6]

While direct biological activity data for (2,4-Difluorophenyl)(piperidin-4-yl)methanone

hydrochloride is not extensively available in the public domain, its role as a precursor strongly

suggests that its molecular scaffold is designed to interact with these receptor systems. The
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difluorophenyl and piperidine moieties are common pharmacophores in ligands targeting

aminergic G-protein coupled receptors.

Implied Signaling Pathway Involvement
The therapeutic effects of antipsychotics like Risperidone are attributed to their modulation of

dopaminergic and serotonergic signaling pathways in the brain.[6] (2,4-Difluorophenyl)

(piperidin-4-yl)methanone hydrochloride serves as a foundational structure for building

molecules that interact with these pathways.

Potential Signaling Pathway Interactions

Presynaptic Neuron

Postsynaptic Neuron

Dopamine

Dopamine D2 Receptor

Binds

Serotonin

Serotonin 5-HT2A Receptor

Binds

Downstream Signaling
(e.g., cAMP, Ca²⁺)

Modulates Modulates

(2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride
(Precursor)

Antipsychotic Drug
(e.g., Risperidone)

Is a precursor to

Antagonizes Antagonizes

Click to download full resolution via product page

Caption: Implied modulation of neurotransmitter pathways.
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Analytical Methods
Standard analytical techniques are employed to characterize and assess the purity of (2,4-

Difluorophenyl)(piperidin-4-yl)methanone hydrochloride.

High-Performance Liquid Chromatography (HPLC)
Purity is typically determined by reverse-phase HPLC. While a specific monograph for this

compound is not publicly available, a general method would involve a C18 column with a

mobile phase consisting of an aqueous buffer (e.g., phosphate buffer) and an organic modifier

(e.g., acetonitrile or methanol), with UV detection. The purity is often reported to be ≥98%.[2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are used for structural confirmation. The spectra would be

consistent with the structure of (2,4-Difluorophenyl)(piperidin-4-yl)methanone, with

characteristic signals for the aromatic protons of the difluorophenyl ring and the aliphatic

protons of the piperidine ring. The hydrochloride salt form may lead to broadening of the N-H

proton signal of the piperidine.

Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight of the compound. The expected

molecular ion peak would correspond to the free base of the molecule (C₁₂H₁₃F₂NO), with a

molecular weight of approximately 225.23 g/mol .

Conclusion
(2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride is a well-characterized chemical

intermediate with significant applications in pharmaceutical synthesis. Its straightforward

synthesis and the importance of the final products, such as Risperidone, underscore its

relevance in drug development. Further research into the direct biological activities of this

compound could reveal additional pharmacological applications. This guide provides a

foundational understanding for researchers and developers working with this important

molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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